Cas no 1797300-12-9 (1-chloro-N-[5-fluoro-2-(pyridine-2-amido)phenyl]isoquinoline-3-carboxamide)

• Product Name: 1-chloro-N-[5-fluoro-2-(pyridine-2-amido)phenyl]isoquinoline-3-carboxamide
• CAS No: 1797300-12-9
• MF: C₂₂H₁₄ClFN₄O₂
• MW: 420.823566913605
• CID: 6366233
• PubChem ID: 75417149
• Update Time: 2025-10-25

1-chloro-N-[5-fluoro-2-(pyridine-2-amido)phenyl]isoquinoline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z817685672
• 1-chloro-N-[5-fluoro-2-(pyridine-2-amido)phenyl]isoquinoline-3-carboxamide
• 1-chloro-N-[5-fluoro-2-(pyridine-2-carbonylamino)phenyl]isoquinoline-3-carboxamide
• EN300-26594852
• 1797300-12-9
• AKOS034606920

• Inchi： 1S/C22H14ClFN4O2/c23-20-15-6-2-1-5-13(15)11-19(26-20)22(30)28-18-12-14(24)8-9-16(18)27-21(29)17-7-3-4-10-25-17/h1-12H,(H,27,29)(H,28,30)
• InChI Key： GCIPOYGYRPVDCI-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CC=CC2=CC(C(NC2=CC(=CC=C2NC(C2C=CC=CN=2)=O)F)=O)=N1

Computed Properties

• Exact Mass: 420.0789316g/mol
• Monoisotopic Mass: 420.0789316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 84Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-chloro-N-[5-fluoro-2-(pyridine-2-amido)phenyl]isoquinoline-3-carboxamide

Research Brief on 1-chloro-N-[5-fluoro-2-(pyridine-2-amido)phenyl]isoquinoline-3-carboxamide (CAS: 1797300-12-9)

1-chloro-N-[5-fluoro-2-(pyridine-2-amido)phenyl]isoquinoline-3-carboxamide (CAS: 1797300-12-9) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in targeting specific biological pathways, particularly in the context of cancer therapy. Recent studies have focused on its synthesis, mechanism of action, and preclinical efficacy, positioning it as a candidate for further drug development.

The compound's design incorporates a chloro-substituted isoquinoline core linked to a fluoro-phenyl moiety via a carboxamide bridge, with an additional pyridine-2-amido group enhancing its binding affinity. This structural configuration is believed to contribute to its selective inhibition of key protein kinases involved in cell proliferation and survival. Preliminary data suggest that 1-chloro-N-[5-fluoro-2-(pyridine-2-amido)phenyl]isoquinoline-3-carboxamide exhibits potent activity against a range of cancer cell lines, with IC50 values in the nanomolar range.

Recent research has elucidated the compound's mechanism of action, revealing its ability to disrupt signal transduction pathways by competitively binding to the ATP-binding site of target kinases. Structural studies using X-ray crystallography have provided insights into the molecular interactions that underpin its high selectivity and potency. These findings are supported by in vitro and in vivo experiments, which demonstrate significant tumor growth inhibition in xenograft models without overt toxicity.

In addition to its anticancer properties, 1-chloro-N-[5-fluoro-2-(pyridine-2-amido)phenyl]isoquinoline-3-carboxamide has also been investigated for its potential applications in other therapeutic areas. For instance, its modulation of kinase activity has implications for inflammatory and autoimmune diseases, although these avenues remain exploratory. The compound's pharmacokinetic profile, including its metabolic stability and bioavailability, is currently under investigation to optimize its therapeutic window.

The synthesis of 1-chloro-N-[5-fluoro-2-(pyridine-2-amido)phenyl]isoquinoline-3-carboxamide involves a multi-step process that emphasizes regioselective functionalization and efficient coupling reactions. Recent advancements in synthetic methodologies have improved yields and purity, facilitating larger-scale production for further preclinical and clinical studies. Analytical techniques such as HPLC and mass spectrometry have been employed to ensure the compound's integrity and consistency.

Despite its promising profile, challenges remain in the development of 1-chloro-N-[5-fluoro-2-(pyridine-2-amido)phenyl]isoquinoline-3-carboxamide. Issues such as off-target effects, resistance mechanisms, and formulation stability need to be addressed to advance its clinical translation. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and accelerate its progression through the drug development pipeline.

In conclusion, 1-chloro-N-[5-fluoro-2-(pyridine-2-amido)phenyl]isoquinoline-3-carboxamide (CAS: 1797300-12-9) represents a compelling example of rational drug design in chemical biology. Its targeted kinase inhibition, combined with a favorable preclinical profile, positions it as a potential therapeutic agent for oncology and beyond. Continued research will be essential to fully realize its clinical potential and address the challenges associated with its development.